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Compound of Interest

Compound Name: 1-Amino-3-phenylpropan-2-ol

Cat. No.: B1275374 Get Quote

An In-Depth Technical Guide to 1-Amino-3-
phenylpropan-2-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Amino-3-phenylpropan-2-ol, a
key chemical intermediate with potential applications in pharmaceutical research and

development. The document details its chemical identity, supplier information, and explores

potential synthetic routes and biological significance based on available scientific literature.

Chemical Identity and Properties
1-Amino-3-phenylpropan-2-ol, a substituted derivative of phenylalaninol, is a chiral amino

alcohol. Its fundamental properties are summarized below.
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Property Value

CAS Number 50411-26-2

Molecular Formula C₉H₁₃NO

Molecular Weight 151.21 g/mol

IUPAC Name 1-amino-3-phenylpropan-2-ol

Synonyms
2-Amino-1-benzyl-ethanol, β-Amino-

benzenepropanol

Supplier Information
This compound is available from several commercial suppliers, primarily for research and

development purposes.

Supplier Purity Additional Information

Sigma-Aldrich Typically ≥95%
Available through various

brands on their platform.

Ambeed, Inc. ≥95% -

Santa Cruz Biotechnology - -

Cayman Chemical - -

Synthesis and Experimental Protocols
While a specific, detailed protocol for the direct synthesis of 1-Amino-3-phenylpropan-2-ol is
not readily available in peer-reviewed literature, its synthesis can be inferred from established

methods for analogous phenylpropanolamine derivatives. The following represents a plausible

synthetic pathway based on common organic chemistry principles.

Conceptual Synthetic Pathway: Reductive Amination
A common and effective method for the synthesis of amino alcohols is the reductive amination

of a corresponding keto-alcohol.
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Workflow of the Conceptual Synthetic Pathway

Start: 1-Hydroxy-3-phenylpropan-2-one

Reductive Amination
(e.g., with Ammonia and a reducing agent like NaBH₃CN or H₂/Catalyst)

Oxidation of Phenylalaninol (Alternative Start)

Provides starting material

Purification
(e.g., Chromatography, Recrystallization)

Product: 1-Amino-3-phenylpropan-2-ol

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 1-Amino-3-phenylpropan-2-ol.

Representative Experimental Protocol (Adapted from
Phenylpropanolamine Synthesis)
This protocol is a generalized representation and would require optimization for the specific

synthesis of 1-Amino-3-phenylpropan-2-ol.

Objective: To synthesize 1-Amino-3-phenylpropan-2-ol via reductive amination of 1-Hydroxy-

3-phenylpropan-2-one.

Materials:
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1-Hydroxy-3-phenylpropan-2-one

Ammonia (solution or gas)

Sodium cyanoborohydride (NaBH₃CN) or Palladium on carbon (Pd/C) and Hydrogen gas

Methanol or Ethanol

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Diethyl ether or Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Hydrogenation apparatus (if using H₂/Pd/C)

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: Dissolve 1-Hydroxy-3-phenylpropan-2-one in methanol in a round-bottom

flask.

Amination: Add a solution of ammonia in methanol to the flask. Stir the mixture at room

temperature for a designated period to allow for imine formation.

Reduction:

Method A (Sodium Cyanoborohydride): Slowly add sodium cyanoborohydride to the

reaction mixture. Monitor the reaction progress using Thin Layer Chromatography (TLC).
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Method B (Catalytic Hydrogenation): Transfer the methanolic solution to a hydrogenation

apparatus. Add a catalytic amount of Pd/C and subject the mixture to a hydrogen

atmosphere (typically 2-3 bar) with vigorous stirring until hydrogen uptake ceases.

Work-up:

If using NaBH₃CN, quench the reaction by carefully adding dilute HCl.

If using catalytic hydrogenation, filter the reaction mixture through celite to remove the

catalyst.

Extraction: Concentrate the reaction mixture under reduced pressure. Basify the residue with

a NaOH solution to a pH of >10. Extract the aqueous layer with diethyl ether or ethyl acetate.

Purification: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and

concentrate using a rotary evaporator to yield the crude product. Further purification can be

achieved by column chromatography or recrystallization.

Potential Biological Significance and Signaling
Pathways
Direct studies on the biological activity and signaling pathway involvement of 1-Amino-3-
phenylpropan-2-ol are limited. However, the broader class of phenylpropanoids and related

amino alcohols have been investigated for various biological effects.

Involvement in Insulin Signaling (Inferred from
Phenylalaninol)
Recent research has indicated that phenylalanine and its reduced form, phenylalaninol, can

modulate insulin signaling. Phenylalaninol has been shown to block the phenylalanylation of

the insulin receptor β-subunit (IRβ), which in turn sensitizes insulin signaling. This suggests

that compounds with a similar structural backbone, such as 1-Amino-3-phenylpropan-2-ol,
could potentially interact with components of the insulin signaling pathway.

Hypothesized Interaction with Insulin Signaling Pathway
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Caption: Potential modulatory role in the insulin signaling pathway.

General Biological Activities of Phenylpropanoids
Phenylpropanoids, as a class, are known to exhibit a wide range of biological activities,

including:

Antimicrobial properties

Antioxidant effects

Anti-inflammatory action
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It is plausible that 1-Amino-3-phenylpropan-2-ol may share some of these general properties,

although specific studies are required for confirmation.

Conclusion
1-Amino-3-phenylpropan-2-ol is a readily accessible chemical intermediate with potential for

further investigation in drug discovery and development. While detailed biological studies on

this specific compound are sparse, its structural similarity to other biologically active

phenylpropanolamines, particularly in the context of insulin signaling, warrants further

exploration. The synthetic routes outlined in this guide provide a foundation for researchers to

produce this compound for further in vitro and in vivo evaluation. Future research should focus

on elucidating the specific pharmacological profile of 1-Amino-3-phenylpropan-2-ol and its

potential interactions with various cellular signaling pathways.

To cite this document: BenchChem. [1-Amino-3-phenylpropan-2-ol CAS number and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275374#1-amino-3-phenylpropan-2-ol-cas-number-
and-supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

